Cas no 186191-85-5 (rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine)

• Product Name: rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• CAS No: 186191-85-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6387889
• PubChem ID: 70274703
• Update Time: 2025-06-12

rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 186191-85-5
• rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• SCHEMBL8098599
• EN300-1808322

• Inchi： 1S/C13H19NO/c1-13(2)11(8-14)12(13)9-5-4-6-10(7-9)15-3/h4-7,11-12H,8,14H2,1-3H3/t11-,12-/m1/s1
• InChI Key： RMZSMCRVTZPRJS-VXGBXAGGSA-N
• SMILES： O(C)C1=CC=CC(=C1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

Comprehensive Overview of rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine (CAS No. 186191-85-5)

The compound rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine (CAS No. 186191-85-5) is a chiral cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-methoxyphenyl and dimethylcyclopropyl moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the most searched questions in scientific databases is: "What are the synthetic routes for rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine?" The synthesis typically involves asymmetric cyclopropanation of olefins followed by functional group transformations. Recent advancements in catalytic methods have improved the enantioselective synthesis of this compound, addressing the growing demand for high-purity chiral amines in medicinal chemistry. The methanamine group in its structure is particularly noteworthy, as it serves as a versatile handle for further derivatization.

In the context of current research trends, rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine has gained attention for its potential role in developing novel G-protein-coupled receptor (GPCR) modulators. This aligns with the pharmaceutical industry's focus on GPCR-targeted therapies, which account for approximately 34% of all FDA-approved drugs. The compound's cyclopropyl ring confers conformational rigidity, a desirable property for enhancing binding affinity and metabolic stability in drug candidates.

Another frequently searched term related to this compound is "CAS 186191-85-5 solubility and stability." Experimental data indicates that the compound exhibits moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), while being less soluble in water. Stability studies under various pH conditions are crucial for its formulation development, particularly for oral administration. The 3-methoxyphenyl substituent contributes to its overall lipophilicity, influencing its pharmacokinetic properties.

From a structural perspective, the dimethylcyclopropyl moiety in rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine introduces significant steric constraints that can profoundly affect molecular recognition processes. This feature is particularly relevant in the design of enzyme inhibitors, where the compound's rigid structure may provide enhanced selectivity. Recent computational studies have explored its potential as a scaffold for developing selective kinase inhibitors, a hot topic in cancer research.

The analytical characterization of CAS 186191-85-5 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. Researchers often search for "HPLC methods for rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine separation", reflecting the importance of enantiomeric purity assessment in quality control. The development of robust analytical methods is essential given the compound's potential as a pharmaceutical intermediate.

In agrochemical applications, derivatives of rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine have shown promise as potential plant growth regulators. The 3-methoxyphenyl group appears to play a crucial role in this biological activity, possibly through interaction with plant hormone pathways. This application aligns with current agricultural needs for sustainable crop protection solutions with reduced environmental impact.

Safety assessments of CAS 186191-85-5 indicate that proper handling procedures should be followed, including the use of personal protective equipment. While not classified as hazardous under standard regulations, researchers frequently inquire about "rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine safety data", emphasizing the importance of comprehensive material safety documentation in laboratory settings.

The future research directions for this compound likely include exploration of its structure-activity relationships through systematic derivatization. The presence of both the methanamine functionality and methoxyphenyl group provides multiple sites for chemical modification, enabling the generation of diverse analogs for biological screening. Such studies could uncover new therapeutic applications in areas like neurodegenerative diseases or metabolic syndrome.

From a commercial perspective, the global market for chiral amine intermediates like rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine is expected to grow significantly, driven by increasing demand for enantiomerically pure pharmaceuticals. Suppliers and researchers alike search for "CAS 186191-85-5 suppliers" and "bulk synthesis of rac-[(1R,3R)-3-(3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine", indicating strong interest in scalable production methods.